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Compound of Interest

Compound Name: Dictyopanine A

Cat. No.: B1248262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed technical overview of the chemical structure elucidation of

Dictyopanine A, a sesquiterpenoid isolated from the fungus Dictyopanus sp. (strain HKI 0181).

The following sections present a comprehensive summary of the spectroscopic data, detailed

experimental protocols, and the logical workflow employed to determine the molecular structure

of this natural product.

Spectroscopic Data Summary
The structure of Dictyopanine A was determined through a combination of mass spectrometry

and one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy. The key

quantitative data are summarized in the tables below.

Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) was crucial in determining the elemental

composition of Dictyopanine A.

Ionization Mode m/z [M+H]⁺ Formula

ESI 415.2484 C₂₅H₃₅O₅

Table 1: High-Resolution Mass Spectrometry Data for Dictyopanine A.
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¹H and ¹³C NMR Spectroscopic Data
The ¹H and ¹³C NMR data were acquired in CDCl₃ at 500 MHz and 125 MHz, respectively. The

chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) are in

Hertz (Hz).
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Position δH (ppm), mult. (J in Hz) δC (ppm)

1 5.85, d (1.5) 129.5

2 - 165.8

3 7.02, dd (15.5, 11.5) 145.2

4 5.82, d (15.5) 121.1

5 - 137.9

6 2.20, m 35.4

7 2.05, m 28.2

8 5.12, t (7.0) 124.2

9 - 131.7

10 2.08, m 39.8

11 1.40, m 26.5

12 1.62, s 17.7

13 1.69, s 25.7

14 4.68, d (12.0) 68.9

14' 4.58, d (12.0) -

15 4.15, s 64.3

1' - 166.5

2' 5.80, s 117.0

3' - 152.9

4' 7.28, d (15.0) 141.2

5' 6.25, d (15.0) 129.8

6' 2.35, q (7.5) 34.8

7' 1.55, sext (7.5) 20.6
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8' 0.95, t (7.5) 13.8

9' 1.85, s 12.1

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Dictyopanine A in CDCl₃.

Experimental Protocols
The following section details the methodologies used for the isolation and structure elucidation

of Dictyopanine A.

Fungal Cultivation and Extraction
The fungus Dictyopanus sp. (HKI 0181) was cultivated on a solid rice medium. After a period of

growth, the culture was extracted with ethyl acetate. The resulting crude extract was then

subjected to further purification.

Isolation of Dictyopanine A
The ethyl acetate extract was fractionated using a combination of chromatographic techniques.

The primary separation was achieved through silica gel column chromatography, followed by

further purification using high-performance liquid chromatography (HPLC) to yield pure

Dictyopanine A.

Spectroscopic Analysis
NMR Spectroscopy: ¹H, ¹³C, COSY, HMQC, and HMBC spectra were recorded on a 500

MHz NMR spectrometer using CDCl₃ as the solvent. Chemical shifts were referenced to the

residual solvent signals.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

was performed to determine the exact mass and elemental composition of the molecule.

Structure Elucidation Workflow
The elucidation of the chemical structure of Dictyopanine A followed a logical progression of

experiments and data analysis. The workflow is visualized in the diagram below.
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Caption: Workflow for the structure elucidation of Dictyopanine A.
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Signaling Pathway Analysis (Hypothetical)
While the primary focus of the initial research was on structure elucidation, the chemical

scaffold of Dictyopanine A suggests potential interactions with various cellular signaling

pathways. Further biological studies would be required to confirm these hypotheses. A

hypothetical pathway diagram is presented below to illustrate potential areas of investigation.
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Caption: Hypothetical signaling pathways potentially modulated by Dictyopanine A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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